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Compound of Interest

Compound Name: 5-Deoxycajanin

Cat. No.: B190954

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Deoxycajanin, a naturally occurring isoflavone, has garnered significant interest within the
scientific community for its potential therapeutic applications. As a member of the flavonoid
family, it exhibits a range of biological activities, including notable antioxidant properties. This
technical guide provides an in-depth overview of the core physicochemical characteristics of 5-
Deoxycajanin, offering crucial data and experimental insights for researchers and
professionals engaged in drug discovery and development.

Physicochemical Characteristics

The fundamental physicochemical properties of 5-Deoxycajanin are summarized in the table
below. These parameters are essential for understanding its behavior in biological systems and
for the formulation of potential drug delivery systems.
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Property Value Source
Molecular Formula C16H1205 [1112]
Molecular Weight 284.26 g/mol
Appearance Yellow powder [11[2]
Melting Point Predicted: 255-258 °C
- ) Predicted: 543.9 °C at 760
Boiling Point
mmHg
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone
o Predicted: 6.8 (most acidic
pKa (acidic)
phenol)
logP Predicted: 2.9
CAS Number 7622-53-9 [11[2][3]
7-Methoxy-2',4'-
Synonyms

dihydroxyisoflavone

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 5-Deoxycajanin

are outlined below. These protocols are based on established methods for flavonoids and

isoflavones.

Melting Point Determination

The melting point of 5-Deoxycajanin can be determined using a capillary melting point

apparatus.

Methodology:

o Asmall, finely powdered sample of 5-Deoxycajanin is packed into a capillary tube, sealed at

one end.
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e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt and the temperature at which it is
completely liquid are recorded as the melting range.

Solubility Determination

The solubility of 5-Deoxycajanin in various solvents can be determined using the shake-flask
method.

Methodology:

An excess amount of 5-Deoxycajanin is added to a known volume of the solvent of interest
in a sealed flask.

o The flask is agitated at a constant temperature for a predetermined period to ensure
equilibrium is reached.

e The solution is then filtered to remove any undissolved solid.

e The concentration of 5-Deoxycajanin in the filtrate is determined using a suitable analytical
technique, such as High-Performance Liquid Chromatography (HPLC).

pKa Determination

The acid dissociation constant (pKa) of the phenolic hydroxyl groups in 5-Deoxycajanin can
be determined by potentiometric titration or UV-Vis spectrophotometry.

Methodology (Potentiometric Titration):

e A solution of 5-Deoxycajanin of known concentration is prepared in a suitable solvent (e.g.,
a mixture of water and a co-solvent like methanol to ensure solubility).

e The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

e The pH of the solution is monitored throughout the titration using a calibrated pH meter.
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e The pKa is determined from the pH at the half-equivalence point on the titration curve.

logP Determination

The octanol-water partition coefficient (logP), a measure of lipophilicity, can be determined
using the shake-flask method followed by HPLC analysis.

Methodology:

A solution of 5-Deoxycajanin is prepared in a biphasic system of n-octanol and water.

o The mixture is shaken vigorously to allow for the partitioning of the compound between the
two phases.

e The mixture is then centrifuged to ensure complete separation of the two phases.

e The concentration of 5-Deoxycajanin in both the n-octanol and water phases is determined
by HPLC.

e The logP value is calculated as the logarithm of the ratio of the concentration in the n-octanol
phase to the concentration in the water phase.

Visualizations
Experimental Workflow: Determination of logP

The following diagram illustrates the workflow for the experimental determination of the octanol-
water partition coefficient (logP).
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Analysis

Sample Water Phase Calculation
Preparation Partitioning (HPLC Analysis (Calculate logP)—>
Prepare 5-Deoxycajanin solution . N
Start Shake vigorously Centrifuge to separate phases Sample Octanol Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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